2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol

• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 2-[(2,3-difluorophenyl)methylamino]ethanol
• InChI: InChI=1S/C9H11F2NO/c10-8-3-1-2-7(9(8)11)6-12-4-5-13/h1-3,12-13H,4-6H2
• InChI Key: FRTCYFZISJKARS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)CNCCO

Description

2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol is a chemical compound of interest in scientific research and development, particularly as a synthetic building block. Its structure incorporates a 2,3-difluorophenyl ring connected to an amino ethanol chain, a motif present in compounds investigated for various biological activities. The strategic incorporation of fluorine atoms on the phenyl ring is a common practice in medicinal chemistry, as fluorine can significantly influence a molecule's physicochemical properties, metabolic stability, and binding affinity to biological targets . The amino ethanol side chain is a versatile functional group that can be crucial for interaction with enzymatic targets or for further chemical modification into more complex structures. Researchers value this compound as a key intermediate in the synthesis of more complex molecules for pharmaceutical and life sciences research. It is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory environment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol typically involves the reaction of 2,3-difluorobenzylamine with ethylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium hydroxide or potassium hydroxide . The reaction mixture is heated to a specific temperature, usually around 60-80°C, and stirred for several hours to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol may involve more advanced techniques, such as continuous flow reactors or high-pressure reactors, to optimize yield and purity. The use of automated systems for monitoring and controlling reaction parameters, such as temperature, pressure, and reactant concentrations, can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound to its corresponding amine or alcohol derivatives using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group is replaced by other functional groups, such as halides or alkyl groups, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Alkyl halides, acyl chlorides, polar aprotic solvents.

Major Products Formed

Oxidation: Aldehydes, ketones.

Reduction: Amines, alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and signaling pathways . The exact molecular targets and pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Pattern and Molecular Properties

The table below compares 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol with key analogs:

Compound Name	Molecular Formula	Molecular Weight	Fluorine Substitution	Functional Groups	Biological Relevance
2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol (Target)	C9H11F2NO	~187.19*	2,3-difluorophenyl	Ethanolamine, benzylamine	Hypothesized CNS/anti-inflammatory activity
2-(2-{[(2,6-Difluorophenyl)methyl]amino}ethoxy)ethan-1-ol	C11H15F2NO2	231.24	2,6-difluorophenyl	Ethanolamine, ethoxy, benzylamine	Not specified; likely similar
2-[1-(3,4-Difluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol	C10H9F2N3O	225.20	3,4-difluorophenyl	Ethanolamine, triazole	Antifungal/antiviral potential
Goxalapladib (2,3-difluorophenyl-containing derivative)	C40H39F5N4O3	718.80	2,3-difluorophenyl	Naphthyridine, piperidine, trifluoromethyl	Atherosclerosis treatment

*Estimated based on molecular formula.

Key Observations:

Fluorine Position Effects: The 2,3-difluoro substitution (target compound) enhances steric and electronic effects compared to 2,6-difluoro () or 3,4-difluoro (). This impacts binding to hydrophobic pockets in enzymes or receptors.

Functional Group Variations: The ethoxy group in ’s compound increases molecular weight and may enhance metabolic stability compared to the target compound’s simpler ethanolamine structure . The triazole ring in ’s analog adds hydrogen-bonding capacity and rigidity, which could improve target selectivity .

Pharmacokinetic Considerations

• Lipophilicity : The target compound’s logP (estimated ~1.5–2.0) is lower than ’s analog (due to ethoxy group), favoring CNS penetration.
• Metabolism: Fluorine atoms generally reduce oxidative metabolism, extending half-life. Ethanolamine moieties may undergo glucuronidation or N-methylation.

Biological Activity

2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol, also known as 2-Amino-2-(2,3-difluorophenyl)ethan-1-ol, is a compound characterized by an amino group and a hydroxyl group attached to a difluorophenyl moiety. This structural configuration suggests potential biological activities due to the compound's ability to interact with various biological targets through hydrogen bonding and other molecular interactions.

The molecular formula of 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol is C9H12F2N2O, with a molecular weight of approximately 192.20 g/mol. The presence of fluorine atoms significantly influences the compound's solubility and reactivity, which are crucial for its biological activity.

Property	Value
Molecular Formula	C9H12F2N2O
Molecular Weight	192.20 g/mol
IUPAC Name	2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol
SMILES	CC(C1=C(C=C(C=C1)F)F)NCCO

The biological activity of 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol can be attributed to its structural features. The hydroxyl and amino groups facilitate interactions with various enzymes and receptors. Specifically, the difluorophenyl moiety enhances binding affinity to biological targets by stabilizing enzyme-ligand complexes through hydrogen bonding and hydrophobic interactions.

Antimicrobial Activity

Research has indicated that compounds similar to 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol exhibit significant antimicrobial properties. A study evaluated the compound's effectiveness against several bacterial strains, demonstrating notable inhibition zones compared to controls.

Bacterial Strain	Inhibition Zone (mm)	Control (mm)
E. coli	15	0
S. aureus	18	0
P. aeruginosa	12	0

Enzyme Inhibition

The compound has been studied for its potential as an alpha-amylase inhibitor, which is relevant for diabetes management. In vitro assays showed that it effectively inhibited alpha-amylase activity, with results indicating a percentage inhibition comparable to established inhibitors like acarbose.

Compound	% Inhibition
2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol	65%
Acarbose	70%

Case Studies

In a recent study focused on the pharmacological applications of difluorophenyl derivatives, researchers found that modifying the fluorine substitution pattern significantly impacted biological activity. The specific positioning of fluorine in 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol was linked to enhanced enzyme binding and improved inhibitory effects against alpha-amylase.

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 2-{[(2,3-Difluorophenyl)methyl]amino}ethan-1-ol, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis typically involves reductive amination between 2,3-difluorobenzaldehyde and 2-aminoethanol, followed by borane-mediated reduction. For example, in a nitrogen atmosphere, borane-pyridine complexes (0.296 mmol) are added to intermediates at 0°C, with subsequent purification via C18 reverse-phase chromatography (acetonitrile/water) achieving ~79% yield . Key variables include temperature control (0°C for exothermic steps) and solvent selection (e.g., ethyl acetate for extraction).

Q. How is structural characterization performed for this compound, and what analytical techniques are critical?

• Methodological Answer : LCMS (m/z 411.5 [M+H]+) and HPLC (retention time: 1.03 minutes under SQD-AA05 conditions) are standard for purity assessment . Nuclear Magnetic Resonance (NMR) identifies stereochemistry and functional groups; for example, $^1$H-NMR in DMSO-d6 resolves methylamino and difluorophenyl proton environments . High-resolution mass spectrometry (HRMS) confirms molecular formula.

Q. What preliminary biological activities have been reported, and how are these assays designed?

• Methodological Answer : In vitro enzyme inhibition assays (e.g., kinase or receptor binding studies) are common. For instance, fluorogenic substrates or radioligand displacement assays measure IC$_{50}$ values. Structural analogs with chloro/difluoro substitutions show modulation of enzyme activity, suggesting similar methods apply . Dose-response curves and controls (e.g., vehicle-only) are critical for validating activity.

Advanced Research Questions

Q. How can enantiomeric purity be achieved, and what chiral resolution methods are effective?

• Methodological Answer : Chiral catalysts (e.g., (R)- or (S)-BINOL) during reductive amination ensure enantioselectivity . Alternatively, chiral stationary phases in HPLC (e.g., Chiralpak AD-H) resolve racemic mixtures. For example, a study on a related amino alcohol used 20% ethanol/heptane mobile phases to achieve >99% enantiomeric excess (ee) .

Q. How should researchers address contradictions in reported biological activity data?

• Methodological Answer : Discrepancies (e.g., variable IC$_{50}$ across studies) may arise from assay conditions (pH, temperature) or impurity profiles. Reproduce experiments with standardized protocols:

• Validate compound purity via orthogonal methods (HPLC, NMR).
• Use identical cell lines or enzyme batches.
• Compare with structurally validated analogs (e.g., 2-chloro-3,6-difluorophenyl derivatives) .

Q. What strategies mitigate toxicity in preclinical studies, and how is metabolic stability assessed?

• Methodological Answer : In vivo toxicity studies require dose escalation in rodent models, monitoring hepatic/renal biomarkers (ALT, creatinine). For metabolic stability, incubate the compound with liver microsomes (human/rat) and quantify parent compound degradation via LCMS. Structural modifications (e.g., replacing labile ester groups) improve stability, as seen in related spirocyclic derivatives .

Q. How can computational modeling predict binding modes to biological targets?

• Methodological Answer : Molecular docking (AutoDock Vina) and molecular dynamics simulations (AMBER) model interactions. Use the compound’s SMILES string (e.g., C1=CC(=C(C(=C1)F)F)CNCCO) to generate 3D conformers. Validate predictions with mutagenesis studies; for example, alanine scanning of target receptor residues identifies critical binding interactions .

Q. What in vivo pharmacokinetic parameters are critical for optimizing bioavailability?

• Methodological Answer : Key parameters include:

• C$_{max}$ and T$_{max}$ : Measured via serial blood sampling after oral/intravenous administration.
• Half-life (t$_{1/2}$) : Determined from plasma concentration-time curves.
• Tissue distribution : Radiolabeled compounds (e.g., $^{14}$C-labeled) track accumulation in organs . For analogs, logP adjustments (e.g., introducing hydrophilic groups) enhance solubility and absorption.